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Compound of Interest

Compound Name: 4-Guanidinobutanoic acid

Cat. No.: B1205289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Guanidinobutanoic acid (4-GBA), also known as γ-guanidinobutyric acid, is an arginine

derivative that has demonstrated biological activity in various in vitro systems.[1] These

application notes provide a summary of its known effects and detailed protocols for its use in

cell culture experiments, catering to researchers in oncology and neuroscience.

Physicochemical Properties
Property Value

Molecular Formula C₅H₁₁N₃O₂

Molecular Weight 145.16 g/mol

Appearance White crystalline solid

Solubility Soluble in water

Applications in Oncology Research
4-Guanidinobutanoic acid has been shown to exhibit cytotoxic effects against human gastric

cancer cell lines.[1][2][3] This suggests its potential as a therapeutic agent for certain types of
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cancer.

Quantitative Data Summary
The following table summarizes the reported half-maximal inhibitory concentration (IC50)

values of 4-GBA in human gastric cancer cell lines.

Cell Line Cancer Type IC50 (µM) Assay Reference

SNU638
Gastric

Adenocarcinoma
43.7 MTT Assay [1]

AGS
Gastric

Adenocarcinoma
75.1 MTT Assay [1]

Experimental Protocols: Oncology
Protocol 1: Determination of Cytotoxicity using MTT
Assay
This protocol outlines the procedure to assess the cytotoxic effects of 4-GBA on adherent

cancer cell lines, such as AGS and SNU638.

Materials:

4-Guanidinobutanoic acid (4-GBA)

Human gastric cancer cell lines (e.g., AGS, SNU638)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

Phosphate-buffered saline (PBS), sterile

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Dimethyl sulfoxide (DMSO)

96-well cell culture plates
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Multichannel pipette

Microplate reader

Procedure:

Cell Seeding:

Harvest and count the cells.

Seed the cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete

medium.

Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow

for cell attachment.

Treatment with 4-GBA:

Prepare a stock solution of 4-GBA in sterile water or PBS. Further dilute the stock solution

with complete medium to achieve the desired final concentrations (e.g., a serial dilution

from 10 µM to 200 µM).

Remove the medium from the wells and add 100 µL of the medium containing different

concentrations of 4-GBA. Include a vehicle control (medium without 4-GBA).

Incubate the plate for 48 hours at 37°C and 5% CO₂.

MTT Assay:

After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

Incubate the plate for an additional 4 hours at 37°C.

Carefully remove the medium from each well.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Gently shake the plate for 10 minutes to ensure complete dissolution.
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Data Acquisition:

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the cell viability against the log of the 4-GBA concentration to determine the IC50

value.
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Preparation

Treatment MTT Assay

Seed Cells in 96-well plate Incubate 24h

Add 4-GBA to cellsPrepare 4-GBA dilutions Incubate 48h Add MTT solution Incubate 4h Remove Medium Add DMSO Measure Absorbance at 570 nm

4-GBA

Gastric Cancer Cell

 Enters

Activation of Pro-Apoptotic Proteins (e.g., Bax)

 Induces

Caspase Activation (e.g., Caspase-3)

Apoptosis
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Setup Recording Analysis

Prepare Cultured Neurons Set up Patch-Clamp Rig Establish Whole-Cell Patch Record Baseline Agonist Response Co-apply 4-GBA with Agonist Record Treated Response Measure Peak Currents Calculate % Inhibition

4-GBA

GABA/Glycine Receptor-Chloride Channel Complex

 Blocks

Chloride (Cl-) Influx

 Mediates

Neuronal Hyperpolarization (Inhibition)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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